Cas no 157716-52-4 (Perifosine)

• Product Name: Perifosine
• CAS No: 157716-52-4
• MF: C₂₅H₅₂NO₄P
• MW: 461.658449172974
• MDL: MFCD00927554
• CID: 65480
• PubChem ID: 148177
• Update Time: 2025-06-10

Perifosine Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylpiperidin-1-ium-4-yl octadecyl phosphate
• (1,1-Dimethylpiperidin-1-ium-4-yl) octadecyl phosphate
• 4-((Hydroxy(octadecyloxy)phosphinyl)oxy)-1,1-dimethylpiperidinium inner salt
• Perifosine
• Perifosine (KRX-0401)
• Perifosine（KRX-0401,NSC 639966）
• D21266
• D-21266
• KRX 0401
• KRX-0401
• NSC 639966
• Piperidinium (4-[[hydroxy(octadecyloxy)phosphinyl]oxy]-1,1-dimethyl
• KRX-0401, NKA17
• D 21266
• KRX0401
• Perifosine, >=98%
• NSC639966
• 1,1-dimethylpiperidinium-4-yl octadecyl phosphate
• 2GWV496552
• Piperidinium, 4-[[hydroxy(octadecyloxy)phosphinyl]oxy]-1,1-dimethyl-, inner salt
• Piperidi
• Piperidinium, 4-((hydroxy(octadecyloxy)phosphinyl)oxy)-1,1-dimethyl-, inner salt
• Perifosine; KRX-0401; NSC 639966; D21266
• EX-3388
• SCHEMBL93872
• Q3411917
• NSC-639966
• CS-0209
• 1,1-dimethylpiperidin-1-ium-4-yl octadecyl phosphate.
• NKA17
• 4-Hydroxy-1,1-dimethylpiperidinium hydroxide, octadecyl hydrogen phosphate, inner salt
• CAS-157716-52-4
• 1,1-DIMETHYLPIPERIDINIUM-4-YL OCTADECYL PHOSPHATE, INNER SALT
• Piperidinium,1-dimethyl-, inner salt
• DTXCID0028872
• HY-50909
• 157716-52-4
• GTPL7424
• NCGC00187909-01
• BDBM50431630
• CHEMBL372764
• NSC800842
• PERIFOSINE [WHO-DD]
• Octadecyl-(1,1-dimethyl-4-piperidylio) phosphate
• DTXSID3048946
• DB06641
• s1037
• UNII-2GWV496552
• GS-3834
• Tox21_113365
• A23834
• FT-0651459
• NCGC00187909-02
• Perifosine [INN]
• EX-A2229
• YHI-1003
• octadecyl-(1,1-dimethyl-4-piperidylio)phosphate
• C25H52NO4P
• AKOS005146344
• BCP00245
• NSC-800842
• AM808092
• PERIFOSINE [MI]
• J-500086
• P2831
• NCGC00187909-13
• CHEBI:67272
• CCG-269358
• AC-25019
• MFCD00927554
• AEZS-104
• Perifosine (KRX-0401)?
• perifosinum
• 4-[[Hydroxy(octadecyloxy)phosphinyl]oxy]-1,1-dimethyl-piperidinium Inner Salt; NSC 639966; KRX-0401,
• perifosina

• MDL： MFCD00927554
• Inchi： 1S/C25H52NO4P/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-24-29-31(27,28)30-25-20-22-26(2,3)23-21-25/h25H,4-24H2,1-3H3
• InChI Key： SZFPYBIJACMNJV-UHFFFAOYSA-N
• SMILES： P(=O)([O-])(OCCCCCCCCCCCCCCCCCC)OC1CC[N+](C)(C)CC1

Computed Properties

• Exact Mass: 461.36300
• Monoisotopic Mass: 461.36339614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 20
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.3
• Topological Polar Surface Area: 58.6

Experimental Properties

• Melting Point: 271-272° (dec)
• Solubility: H2O: soluble10mg/mL, clear
• PSA: 68.40000
• LogP: 8.01730

Perifosine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates
• Pharmaceutical and Biochemical Products Medical Target Class

Additional information on Perifosine

Perifosine (CAS No. 157716-52-4): A Comprehensive Overview of Its Mechanism, Applications, and Research Advances

Perifosine, with the CAS number 157716-52-4, is a synthetic alkylphospholipid that has garnered significant attention in the field of oncology and biomedical research. This compound, also known by its chemical name octadecyl-(1,1-dimethylpiperidinio-4-yl)-phosphate, belongs to a class of molecules designed to modulate cellular signaling pathways, particularly those involved in cell proliferation and survival. Its unique structure and mechanism of action make it a promising candidate for therapeutic applications, especially in cancer treatment.

The primary mechanism of Perifosine involves the inhibition of the PI3K/AKT/mTOR pathway, a critical signaling cascade that regulates cell growth, metabolism, and apoptosis. Dysregulation of this pathway is frequently observed in various cancers, making it a hot topic in current research. By targeting AKT, a key node in this pathway, Perifosine disrupts the survival signals that cancer cells rely on, thereby inducing apoptosis and inhibiting tumor growth. This targeted approach aligns with the growing interest in precision medicine and personalized cancer therapies, which aim to tailor treatments based on the molecular profile of individual tumors.

In recent years, Perifosine has been evaluated in numerous clinical trials for its efficacy against various malignancies, including colorectal cancer, multiple myeloma, and glioblastoma. These studies have explored its potential as both a monotherapy and in combination with other agents, such as chemotherapy or radiation. The compound's ability to sensitize cancer cells to conventional treatments has sparked interest in its role as a chemosensitizer and radiosensitizer, addressing the pressing need for strategies to overcome treatment resistance.

Beyond its anticancer properties, Perifosine has also been investigated for its effects on inflammatory and autoimmune diseases. Researchers are exploring its potential to modulate immune responses, particularly in conditions where the PI3K/AKT pathway plays a pivotal role. This dual applicability in oncology and immunology highlights the versatility of Perifosine and its relevance to current trends in drug repurposing.

From a pharmacological perspective, Perifosine exhibits favorable pharmacokinetic properties, including oral bioavailability and a relatively long half-life. These characteristics make it a practical candidate for clinical use, addressing the demand for patient-friendly therapeutics. However, like many investigational drugs, it has faced challenges related to toxicity and variable efficacy across patient populations. Ongoing research aims to optimize dosing regimens and identify biomarkers that predict response, reflecting the broader shift toward biomarker-driven drug development.

The scientific community continues to explore novel formulations and delivery systems for Perifosine, such as nanoparticle-based carriers, to enhance its therapeutic index. This aligns with the rising interest in nanomedicine and advanced drug delivery technologies, which seek to improve the precision and efficacy of treatments while minimizing side effects.

In summary, Perifosine (CAS No. 157716-52-4) represents a compelling example of how targeted therapies are reshaping modern medicine. Its multifaceted mechanisms, coupled with its potential applications across diverse diseases, make it a subject of enduring interest. As research progresses, Perifosine may well emerge as a cornerstone in the next generation of molecularly targeted therapies, offering hope for patients with limited treatment options.